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Compound of Interest

Compound Name: Calonyctin A-2d

Cat. No.: B1668233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calonyctin A-2d is a naturally occurring macrolidic glycolipid, a component of the broader

Calonyctin A complex, which has been identified as a plant growth regulator. Isolated from the

leaves of Calonyction aculeatum, this compound belongs to the family of resin glycosides,

known for their structural complexity and diverse biological activities. This technical guide

provides a comprehensive overview of the chemical structure of Calonyctin A-2d, drawing

from available spectroscopic and synthetic chemistry data. While the user's query specified

"Calonyctin A-2d," it is highly probable that this refers to Calonyctin A2, for which more

substantial data is available, including a total synthesis. This guide will primarily focus on

Calonyctin A2, while noting the relationship to the broader Calonyctin A complex.

Chemical Structure and Properties
Calonyctin A2 is characterized as a tetrasaccharidic glycolipid featuring a 22-membered

macrolidic ring.[1] The core structure consists of a tetrasaccharide backbone linked to a long-

chain hydroxy fatty acid, which in turn forms a macrocyclic lactone.

Key Structural Features:

Macrolactone Ring: A 22-membered ring formed by the esterification of a hydroxyl group on

the saccharide moiety with the carboxyl group of a long-chain hydroxy fatty acid.
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Tetrasaccharide Core: Composed of four 6-deoxyhexose units. Specifically, the

tetrasaccharide has been identified as being comprised of three units of quinovose and one

unit of rhamnose.

Aglycone: The fatty acid component is an 11-hydroxy fatty acid, which can be either 11-

hydroxytetradecanoic acid or 11-hydroxyhexadecanoic acid in the Calonyctin A complex.

Acyl Group: A 3-hydroxy-2-methylbutanoic acid is ester-linked to the saccharide core.

Molecular Formula: C₅₇H₉₄O₂₄ (for the aglycone with 11-hydroxyhexadecanoic acid)

Molecular Weight: 1187.3 g/mol (for the aglycone with 11-hydroxyhexadecanoic acid)

Spectroscopic Data Summary
The structural elucidation of Calonyctin A and its components has been achieved through a

combination of mass spectrometry and one- and two-dimensional NMR spectroscopy. While a

complete, publicly available dataset for Calonyctin A-2d is not readily accessible, the following

table summarizes the types of spectroscopic data typically employed for the characterization of

such resin glycosides.
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Spectroscopic Technique Information Obtained

FAB-MS

Fast Atomardment Mass Spectrometry is used

to determine the molecular weight and

fragmentation pattern, providing insights into the

sequence of saccharide units and the aglycone

structure.

¹H NMR

Proton Nuclear Magnetic Resonance

spectroscopy is used to determine the number

and connectivity of protons, including the

anomeric protons of the sugar units, which helps

in establishing the glycosidic linkages.

¹³C NMR

Carbon-13 Nuclear Magnetic Resonance

spectroscopy provides information on the

carbon skeleton of the molecule.

COSY

Correlation Spectroscopy is a 2D NMR

technique that reveals proton-proton couplings

within the same spin system, aiding in the

assignment of individual sugar residues.

TOCSY

Total Correlation Spectroscopy, another 2D

NMR technique, establishes correlations

between all protons within a spin system, which

is crucial for identifying the complete proton

network of each saccharide unit.

HSQC

Heteronuclear Single Quantum Coherence

spectroscopy correlates proton and carbon

signals, allowing for the assignment of carbon

atoms based on their attached protons.
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HMBC

Heteronuclear Multiple Bond Correlation

spectroscopy shows correlations between

protons and carbons that are two or three bonds

apart, which is essential for determining the

glycosidic linkages between sugar units and the

connection of the aglycone to the saccharide

chain.

Experimental Protocols
Isolation of Calonyctin A-2d
The isolation of Calonyctin A-2d from the dried leaves of Calonyction aculeatum involves the

separation of the broader Calonyctin A complex into its pure components.

General Protocol:

Extraction: The dried plant material is extracted with a suitable organic solvent to obtain a

crude extract containing the resin glycosides.

Prefractionation: The crude extract is subjected to preliminary fractionation using techniques

such as solvent-solvent partitioning or column chromatography to enrich the Calonyctin A

complex.

High-Performance Liquid Chromatography (HPLC): The enriched fraction is then subjected

to HPLC for the separation of the individual components, including Calonyctin A-2d and

Calonyctin A-2b.

The following diagram illustrates the general workflow for the isolation of Calonyctin A-2d.

Dried Leaves of
Calonyction aculeatum Crude ExtractExtraction Enriched Calonyctin A

Fraction
Prefractionation Pure Components

(Calonyctin A-2d, A-2b)
HPLC
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Isolation Workflow for Calonyctin A-2d.
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Total Synthesis of Calonyctin A2
The total synthesis of Calonyctin A2 provides definitive proof of its structure and offers a route

to produce this complex molecule for further biological studies. The synthesis is a multi-step

process involving the assembly of key building blocks.

Key Synthetic Steps:

Preparation of Glycosyl Donors and Acceptors: The synthesis begins with the preparation of

protected monosaccharide units that will serve as the building blocks for the tetrasaccharide

chain.

Glycosylation Reactions: Stepwise glycosylation reactions are employed to assemble the

tetrasaccharide backbone.

Attachment of the Aglycone: The long-chain hydroxy fatty acid (the aglycone) is attached to

the tetrasaccharide.

Macrolactonization: An intramolecular esterification reaction is performed to form the 22-

membered macrolactone ring.

Deprotection: Finally, the protecting groups on the saccharide units are removed to yield the

natural product, Calonyctin A2.

A conceptual workflow for the total synthesis is depicted below.

Protected
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Conceptual Workflow for the Total Synthesis of Calonyctin A2.

Biological Activity and Signaling Pathways
Calonyctin A is known for its plant growth-promoting activity. While the specific molecular

targets and signaling pathways of Calonyctin A-2d have not been fully elucidated, the general

mechanisms by which natural products can promote plant growth are well-established. These
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can include the modulation of endogenous plant hormone levels, enhancement of nutrient

uptake, and induction of plant defense responses.

The following diagram illustrates a generalized signaling pathway for plant growth promotion

that could be influenced by compounds like Calonyctin A-2d.
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Generalized Signaling Pathway for Plant Growth Promotion.

Conclusion
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Calonyctin A-2d is a complex macrolidic glycolipid with demonstrated plant growth-regulating

properties. Its intricate structure, featuring a 22-membered macrolactone and a tetrasaccharide

core, presents a significant challenge for both isolation and chemical synthesis. While the

complete spectroscopic and detailed experimental protocols for Calonyctin A-2d are not fully

available in the public domain, the successful total synthesis of the closely related Calonyctin

A2 has provided a solid foundation for understanding the chemical architecture of this class of

molecules. Further research is warranted to fully elucidate the specific biological mechanisms

of action of Calonyctin A-2d and to explore its potential applications in agriculture and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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